![molecular formula C12H9NO2 B578599 3-(3-Formylphenyl)-2-hydroxypyridine CAS No. 1261956-40-4](/img/structure/B578599.png)
3-(3-Formylphenyl)-2-hydroxypyridine
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Overview
Description
3-(3-Formylphenyl)-2-hydroxypyridine, also known as FPH, is an organic compound that belongs to the class of heterocyclic aromatic compounds. FPH has gained significant attention in the scientific community due to its potential in various biological applications.
Scientific Research Applications
Synthesis Applications
- "3-(3-Formylphenyl)-2-hydroxypyridine" is used in the synthesis of 5-azacoumarins, important compounds in the field of organic chemistry. These are synthesized using 2-Formyl-3-hydroxypyridine, a related compound, via condensation with ethoxycarbonylmethyl-enetriphenylphosphorane and alkyl derivatives (Billeret, Blondeau, & Sliwa, 1993).
Analytical Chemistry
- In analytical chemistry, derivatives of 3-hydroxypyridine have been used as chromogenic reagents for the spectrophotometric determination of specific metals like osmium (Mehta, Garg, & Singh, 1976).
Spectroscopy and Fluorescence Studies
- The acid-base equilibrium behavior of alkyl(phenyl)-substituted 3-hydroxypyridines, including derivatives of 3-(3-Formylphenyl)-2-hydroxypyridine, has been studied using UV spectroscopy. This research provides insights into the behavior of these compounds in different solvents and pH levels (Korobeinicheva et al., 1989).
- Fluorescence studies on hydroxypyridines, including 3-hydroxypyridine, have been conducted to understand their fluorescence behavior in various solvents. These studies are crucial for applications in bio-imaging and sensors (Weisstuch, Neidig, & Testa, 1975).
Food Chemistry
- The formation of pyridines, including 3-hydroxypyridines, during food processing has been studied. These compounds are important flavor compounds, and their formation pathways are crucial for understanding and controlling food flavor during processing (Hidalgo, Lavado-Tena, & Zamora, 2020).
Environmental Microbiology
- Research has shown that 3-hydroxypyridine derivatives are important for the synthesis of drugs, herbicides, and antibiotics. The microbial degradation of these compounds, including the catabolism of 3-hydroxypyridine in bacteria, has been an area of study, providing insights into environmental biodegradation processes (Wang et al., 2020).
Mechanism of Action
Target of Action
It’s structurally similar to phenylboronic acids, which are known to be used as inhibitors of serine protease and kinase enzymes . These enzymes play a crucial role in the growth, progression, and metastasis of tumor cells .
Mode of Action
Compounds like this are often involved in suzuki-miyaura cross-coupling reactions . In these reactions, the compound may interact with its targets (like palladium catalysts) through oxidative addition and transmetalation . This results in the formation of new carbon-carbon bonds .
Biochemical Pathways
Phenylboronic acids and their derivatives are known to be involved in various biochemical pathways, including the synthesis of many inhibitors of serine proteases . They are also used in the Suzuki-Miyaura reaction, a widely applied transition metal-catalyzed carbon-carbon bond-forming reaction .
Result of Action
Similar compounds like phenylboronic acids are known to inhibit serine protease and kinase enzymes, which can affect the growth, progression, and metastasis of tumor cells .
Action Environment
The action, efficacy, and stability of 3-(3-Formylphenyl)-2-hydroxypyridine can be influenced by various environmental factors. For instance, the Suzuki-Miyaura reaction, in which similar compounds participate, requires exceptionally mild and functional group tolerant reaction conditions .
properties
IUPAC Name |
3-(2-oxo-1H-pyridin-3-yl)benzaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO2/c14-8-9-3-1-4-10(7-9)11-5-2-6-13-12(11)15/h1-8H,(H,13,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUQRQWYHTOKILN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CC=CNC2=O)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70682559 |
Source
|
Record name | 3-(2-Oxo-1,2-dihydropyridin-3-yl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70682559 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Formylphenyl)-2-hydroxypyridine | |
CAS RN |
1261956-40-4 |
Source
|
Record name | 3-(2-Oxo-1,2-dihydropyridin-3-yl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70682559 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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